Cas no 2229516-16-7 (3-amino-3-(3-bromo-4-methylthiophen-2-yl)propanoic acid)

• Product Name: 3-amino-3-(3-bromo-4-methylthiophen-2-yl)propanoic acid
• CAS No: 2229516-16-7
• MF: C₈H₁₀BrNO₂S
• MW: 264.139500141144
• CID: 5849572
• PubChem ID: 165705098
• Update Time: 2025-06-15

3-amino-3-(3-bromo-4-methylthiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(3-bromo-4-methylthiophen-2-yl)propanoic acid
• EN300-1919131
• 2229516-16-7

• Inchi： 1S/C8H10BrNO2S/c1-4-3-13-8(7(4)9)5(10)2-6(11)12/h3,5H,2,10H2,1H3,(H,11,12)
• InChI Key： PHEKLBRWISJSLP-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CSC=1C(CC(=O)O)N

Computed Properties

• Exact Mass: 262.96156g/mol
• Monoisotopic Mass: 262.96156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 91.6Ų

Additional information on 3-amino-3-(3-bromo-4-methylthiophen-2-yl)propanoic acid

Comprehensive Overview of 3-amino-3-(3-bromo-4-methylthiophen-2-yl)propanoic acid (CAS No. 2229516-16-7)

3-amino-3-(3-bromo-4-methylthiophen-2-yl)propanoic acid (CAS No. 2229516-16-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiophene ring structure and propanoic acid moiety, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular formula, C₈H₁₀BrNO₂S, highlights the presence of bromine and amino functional groups, which are pivotal for its reactivity and applications in drug discovery.

In recent years, the demand for 3-amino-3-(3-bromo-4-methylthiophen-2-yl)propanoic acid has surged due to its role in developing small-molecule inhibitors and peptide mimetics. Researchers are particularly interested in its potential to modulate enzymatic activity, making it a valuable tool in targeted therapy and precision medicine. The compound's thiophene core is also a hotspot for structure-activity relationship (SAR) studies, as it allows for versatile modifications to enhance binding affinity and selectivity.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 3-amino-3-(3-bromo-4-methylthiophen-2-yl)propanoic acid?" The synthesis typically involves multi-step reactions, including bromination of 4-methylthiophene, followed by Michael addition and hydrolysis to introduce the propanoic acid chain. Advanced techniques like microwave-assisted synthesis and catalytic asymmetric methods are being explored to improve yield and enantioselectivity.

The compound's relevance extends to green chemistry initiatives, where researchers aim to minimize waste and reduce hazardous byproducts. For instance, solvent-free reactions and biocatalysis are emerging as sustainable alternatives for producing 3-amino-3-(3-bromo-4-methylthiophen-2-yl)propanoic acid. This aligns with the growing emphasis on environmentally friendly synthesis in the pharmaceutical industry.

Another trending topic is the compound's potential in neurodegenerative disease research. Its ability to interact with glutamate receptors and ion channels has sparked interest in developing therapies for conditions like Alzheimer's and Parkinson's disease. Studies suggest that derivatives of this compound could modulate neurotransmitter release, offering a novel approach to symptom management.

From a commercial perspective, 3-amino-3-(3-bromo-4-methylthiophen-2-yl)propanoic acid is available through specialized chemical suppliers and custom synthesis providers. Pricing and purity (>95% HPLC) are common concerns among buyers, prompting suppliers to adopt stringent quality control measures. The compound is typically shipped under ambient conditions, ensuring stability during transit.

In summary, 3-amino-3-(3-bromo-4-methylthiophen-2-yl)propanoic acid (CAS No. 2229516-16-7) is a multifaceted compound with broad applications in drug development, biochemical research, and material science. Its unique structural features and reactivity profile continue to inspire innovations across multiple scientific disciplines.